Imidogen, (stannyloxy)- (9CI)
Description
Imidogen, (stannyloxy)- (9CI) is an organometallic compound derived from imidogen (HN), where a stannyloxy group (–O–Sn–R) substitutes one hydrogen atom. The 9CI designation refers to its classification in the Ninth Collective Index of Chemical Abstracts. Stannyloxy groups are known for their role in catalysis and material science, often enhancing thermal stability and reactivity in organometallic systems .
Imidogen itself (HN) is a simple diatomic molecule with a molecular weight of 15.01 g/mol, a linear structure, and a CAS registry number of 13774-92-0 . Its derivatives, such as (stannyloxy)-imidogen, are hypothesized to exhibit distinct physicochemical properties due to the incorporation of tin, a heavy metal with versatile coordination chemistry .
Properties
CAS No. |
186842-10-4 |
|---|---|
Molecular Formula |
H3NOSn |
Synonyms |
Imidogen, (stannyloxy)- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
(a) Imidogen (HN)
- Molecular Weight : 15.01 g/mol .
- Reactivity : Highly reactive radical species, studied in gas-phase reactions and interstellar chemistry .
- Applications: Limited direct applications due to instability but serves as a precursor in synthetic chemistry .
(b) Amidogen, 1,3,5-benzenetriyltris- (9CI) (CAS 188185-55-9)
- Structure : A benzene core with three amidogen (–NH–) groups .
- Molecular Weight : ~195 g/mol (estimated).
- Reactivity : Used in dynamic polymers and covalent organic frameworks (COFs) due to its trifunctional amine groups .
- Applications : Material science, including metalated COFs for catalysis .
(c) Organotin Compounds (e.g., Ferrocene derivatives)
- Structure: Tin atoms coordinated with organic ligands (e.g., distannoxanes in ).
- Molecular Weight: Typically 300–600 g/mol (e.g., diethylene glycol distannoxane) .
- Reactivity : Catalysts in transesterification and polymerization reactions .
- Applications : Industrial catalysts, biocides, and stabilizers in plastics .
(d) Imidazole Derivatives (e.g., 2-methyl-1H-imidazole)
- Structure : Five-membered aromatic ring with two nitrogen atoms.
- Molecular Weight : ~82 g/mol (e.g., 2-methylimidazole) .
- Reactivity: Forms phosphonate esters and metal complexes (e.g., adenosine derivatives in ).
- Applications : Pharmaceuticals, ligands in coordination chemistry .
Physicochemical Properties
*Predicted based on structural analogs.
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